Cas no 261760-97-8 (1,2,4-Trichloro-1,1,2-trifluorobutane)

• Product Name: 1,2,4-Trichloro-1,1,2-trifluorobutane
• CAS No: 261760-97-8
• MF: C₄H₄Cl₃F₃
• MW: 215.428769111633
• MDL: MFCD00077597
• CID: 852266
• PubChem ID: 2782622
• Update Time: 2025-10-19

1,2,4-Trichloro-1,1,2-trifluorobutane Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-189-methylbenzyl alcohol
• 1,2,4-Trichloro-1,1,2-trifluorobutane
• 261760-97-8
• MFCD00077597
• DTXSID60382177
• AKOS015848749
• (S)-1,2,4-trichloro-1,1,2-trifluorobutane

• MDL： MFCD00077597
• Inchi： 1S/C4H4Cl3F3/c5-2-1-3(6,8)4(7,9)10/h1-2H2
• InChI Key： UTSMKNWCCZMNHL-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(CCCl)F

Computed Properties

• Exact Mass: 213.933068g/mol
• Monoisotopic Mass: 213.933068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 137.2±8.0 ºC (760 Torr),
• Flash Point: 44.1±11.9 ºC,
• Solubility: Almost insoluble (0.034 g/l) (25 º C),

1,2,4-Trichloro-1,1,2-trifluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,2,4-Trichloro-1,1,2-trifluorobutane

Chemical Profile of 1,2,4-Trichloro-1,1,2-trifluorobutane (CAS No. 261760-97-8)

1,2,4-Trichloro-1,1,2-trifluorobutane, identified by its unique Chemical Abstracts Service (CAS) number 261760-97-8, is a fluorinated chlorinated hydrocarbon that has garnered significant attention in the field of chemical research and industrial applications. This compound belongs to a class of molecules characterized by the presence of both chlorine and fluorine substituents on a carbon backbone, which imparts distinct physicochemical properties and reactivity patterns. The specific arrangement of these halogen atoms—chlorine at the 1, 2, and 4 positions and fluorine at the 1, 1, and 2 positions—makes 1,2,4-Trichloro-1,1,2-trifluorobutane a versatile intermediate in synthetic chemistry.

The molecular structure of 1,2,4-Trichloro-1,1,2-trifluorobutane consists of a four-carbon chain with substituents that create a high degree of electronic asymmetry. The presence of three chlorine atoms and three fluorine atoms results in a molecule with strong electron-withdrawing effects, which can influence its reactivity in various chemical transformations. This compound is particularly interesting due to its potential applications in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability in drug design. 1,2,4-Trichloro-1,1,2-trifluorobutane has been explored as a building block in the synthesis of fluorinated heterocycles and other functionalized derivatives. Researchers have leveraged its reactive sites to develop novel methodologies for constructing carbon-carbon bonds under mild conditions. For instance, studies have demonstrated its utility in cross-coupling reactions where the chlorine and fluorine substituents can be selectively modified to introduce additional functional groups.

The compound's stability under various reaction conditions makes it a valuable asset in organic synthesis. Its ability to withstand harsh conditions while still participating in selective transformations has been highlighted in several recent publications. One notable application involves the use of 1,2,4-Trichloro-1,1,2-trifluorobutane as an intermediate in the preparation of chiral auxiliaries for asymmetric synthesis. The precise control over stereochemistry afforded by this compound has opened new avenues for enantioselective drug development.

From an industrial perspective, 1,2,4-Trichloro-1,1,2-trifluorobutane has found utility in the production of specialty polymers and coatings where its halogenated structure contributes to flame retardancy and chemical resistance. The growing emphasis on sustainable chemistry has prompted investigations into greener synthetic routes for this compound. Recent advancements in catalytic processes have enabled more efficient production methods that minimize waste and energy consumption.

The pharmacological potential of derivatives derived from CAS No. 261760-97-8 cannot be overstated. Researchers have synthesized several analogs with promising biological activities ranging from anti-inflammatory to antiviral effects. The incorporation of fluorine into drug molecules is well-documented for improving pharmacokinetic properties such as solubility and half-life. The unique electronic environment created by the combination of chlorine and fluorine substituents in 1,2,4-Trichloro-1,1,2-trifluorobutane makes it an ideal candidate for further derivatization aimed at optimizing therapeutic efficacy.

Environmental considerations also play a crucial role in the evaluation of this compound. While halogenated hydrocarbons can pose challenges in terms of persistence and bioaccumulation, 261760-97-8 has been studied for its degradation pathways under various environmental conditions. Efforts are ongoing to develop environmentally benign alternatives without compromising its synthetic utility.

The future directions for research on CAS No. 261760-97-8 are multifaceted. Advances in computational chemistry are enabling researchers to predict reactivity patterns with greater accuracy before conducting experiments. This predictive power is particularly valuable when designing multi-step syntheses involving complex intermediates like trichloro-trifluorobutanes.

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